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A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
Abstract
Lansoprazole N-oxide is a prominent impurity and a metabolite of lansoprazole, a widely used

proton pump inhibitor. This technical guide provides a comprehensive overview of

Lansoprazole N-oxide, focusing on its chemical and physical properties, synthesis, analytical

characterization, and known biological significance. While it is recognized as a prodrug that is

converted in vivo to lansoprazole sulfone, detailed pharmacokinetic and pharmacodynamic

data for Lansoprazole N-oxide itself are not extensively reported in publicly available

literature.[1][2] This document consolidates the existing knowledge to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

analysis.
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Lansoprazole is a cornerstone in the treatment of acid-related gastrointestinal disorders. The

purity and metabolic profile of lansoprazole are of critical importance for its safety and efficacy.

Lansoprazole N-oxide has been identified as a significant process-related impurity and a

product of lansoprazole degradation under acidic or basic conditions.[3] Furthermore, it is a

known metabolite formed during the oxidative metabolism of lansoprazole. Understanding the

properties and behavior of Lansoprazole N-oxide is crucial for quality control during drug

manufacturing and for a complete comprehension of lansoprazole's metabolic fate.

Chemical and Physical Properties
Lansoprazole N-oxide is a derivative of lansoprazole where the pyridine nitrogen has been

oxidized. Its fundamental properties are summarized in the table below.

Property Value Reference(s)

Chemical Name

2-[[[3-methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]methyl]sulfinyl]-1H-

benzimidazole

[3]

Synonyms
Lansoprazole Impurity A,

Lansoprazole EP Impurity A
[2]

CAS Number 213476-12-1

Molecular Formula C₁₆H₁₄F₃N₃O₃S

Molecular Weight 385.36 g/mol

Appearance White to off-white solid

Melting Point 164 °C

Solubility Soluble in DMSO

UV λmax 279 nm

Synthesis of Lansoprazole N-oxide
The synthesis of Lansoprazole N-oxide is a multi-step process that can be achieved through

the oxidation of a suitable precursor. A detailed experimental protocol is provided below, based
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on established synthetic routes.

Experimental Protocol: Synthesis of Lansoprazole N-
oxide
The synthesis involves the reaction of 2-chloromethyl-3-methyl-4-(2,2,2-

trifluoroethoxy)pyridine-1-oxide with 2-mercapto-1H-benzimidazole followed by oxidation.

Step 1: Synthesis of 2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-1-oxide-2-pyridyl]methyl]thio]-1H-

benzimidazole

Dissolve 2-mercapto-1H-benzimidazole (10.3 g, 68 mmol) in a solution of NaOH (4 g, 100

mmol) in water (50.0 mL).

To this solution, add a solution of 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine-1-

oxide (16 g, 62 mmol) in acetone (50.0 mL).

Stir the reaction mixture for 1 hour until the reaction is complete.

Filter the isolated solid, wash it with a 1:1 mixture of water and acetone (20.0 mL).

Dry the solid at 40–45 °C to obtain the intermediate product as a white solid.

Step 2: Oxidation to Lansoprazole N-oxide

Cool a solution of the intermediate from Step 1 (6.0 g, 16 mmol) in chloroform (30.0 mL) to

-10 to -15 °C.

Slowly add a solution of m-chloroperbenzoic acid (m-CPBA) (4.0 g, 16 mmol) in chloroform

(30.0 mL) over a period of 30 minutes, maintaining the temperature.

Pour the reaction mixture into a solution of NaOH (2.0 g, 50 mmol) in water (50.0 mL).

Adjust the pH to 8–8.5 using acetic acid.

Separate the organic and aqueous layers.

Extract the organic layer with an aqueous NaOH solution (1.5 g in 30.0 mL water).
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Wash the resulting aqueous layer with chloroform (2 x 15.0 mL) to remove any unreacted

sulfide intermediate.

The aqueous layer contains the Lansoprazole N-oxide product.

Reactants

Intermediate Formation Final Product2-chloromethyl-3-methyl-4-
(2,2,2-trifluoroethoxy)pyridine-1-oxide

2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-1-oxide-
2-pyridyl]methyl]thio]-1H-benzimidazole

NaOH, Water/Acetone

2-mercapto-1H-benzimidazole

Lansoprazole N-oxidem-CPBA, Chloroform

Click to download full resolution via product page

Caption: Synthetic pathway for Lansoprazole N-oxide.

Analytical Characterization
A variety of analytical techniques are employed for the identification and quantification of

Lansoprazole N-oxide, particularly in the context of purity testing for lansoprazole drug

substances.

Chromatographic Methods
High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography

(UPLC) are the primary methods for separating Lansoprazole N-oxide from lansoprazole and

other related impurities.
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Parameter HPLC Method 1 UPLC Method 1

Column

Purospher®STAR RP-18

endcapped (5 μm) 150x4.6

mm

Waters Acquity BEH C18

Mobile Phase A

Filtered and degassed mixture

of water, acetonitrile, and

triethylamine (60:40:1), pH 7.0

with phosphoric acid

pH 7.0 phosphate buffer and

methanol (90:10 v/v)

Mobile Phase B -
Methanol and acetonitrile

(50:50 v/v)

Elution Isocratic Gradient

Flow Rate 0.8 mL/min Not specified

Detection UV at 285 nm UV at 285 nm

Reference(s) Not specified Not specified

Spectroscopic Methods
Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are essential

for the structural elucidation of Lansoprazole N-oxide.

4.2.1. Mass Spectrometry

High-resolution mass spectrometry (HRMS) provides accurate mass data, confirming the

elemental composition. The protonated molecular ion [M+H]⁺ is typically observed.

Ionization Mode
Observed m/z
[M+H]⁺

Calculated Formula Reference(s)

Electrospray

Ionization (ESI)
386.0781 C₁₆H₁₅F₃N₃O₃S⁺ Not specified

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H and ¹³C NMR spectroscopy are used to confirm the detailed chemical structure of

Lansoprazole N-oxide. While specific chemical shift data for Lansoprazole N-oxide is not

readily available in a consolidated format, the spectra would be consistent with the assigned

structure, showing characteristic signals for the benzimidazole and pyridine ring protons, the

methyl group, the trifluoroethoxy group, and the methylene bridge.

Biological Significance and Metabolism
Role as a Prodrug and Metabolite
Lansoprazole N-oxide is described as a prodrug that is converted in vivo to lansoprazole

sulfone. It is also a metabolite of lansoprazole, formed through oxidative processes in the liver.

The metabolism of the parent drug, lansoprazole, is primarily mediated by the cytochrome

P450 (CYP) enzyme system.

CYP3A4: This is the major enzyme responsible for the formation of lansoprazole sulfone

from lansoprazole. It is plausible that CYP3A4 is also involved in the metabolism of

Lansoprazole N-oxide to lansoprazole sulfone N-oxide.

CYP2C19: This enzyme is primarily involved in the 5-hydroxylation of lansoprazole.

The in vivo conversion of Lansoprazole N-oxide to lansoprazole sulfone suggests that it may

contribute to the overall pharmacological effect of lansoprazole, although the extent of this

contribution is not well-quantified.

Pharmacokinetics and Pharmacodynamics
There is a notable lack of specific, quantitative pharmacokinetic data (e.g., half-life,

bioavailability, Cmax) and pharmacodynamic data (e.g., IC50 for H⁺/K⁺-ATPase inhibition) for

Lansoprazole N-oxide in the public domain. The majority of available studies focus on the

parent compound, lansoprazole.

Signaling Pathways
Direct evidence of signaling pathways modulated by Lansoprazole N-oxide is not available.

However, the parent compound, lansoprazole, has been shown to have effects beyond proton

pump inhibition, including anti-inflammatory and antioxidant activities. These effects may be
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linked to pathways such as the Nrf2-mediated antioxidant response. Whether Lansoprazole N-
oxide shares these activities is currently unknown.

Parent Drug

Metabolites

Metabolizing Enzymes

Lansoprazole

Lansoprazole N-oxide

Oxidation

Lansoprazole Sulfone

CYP3A45-Hydroxylansoprazole

CYP2C19

In vivo conversion

CYP3A4 CYP2C19 Oxidation

Click to download full resolution via product page

Caption: Metabolic pathways of Lansoprazole.

Conclusion
Lansoprazole N-oxide is an important molecule in the context of the pharmaceutical chemistry

of lansoprazole. As a key impurity and a metabolite, its synthesis and characterization are well-

documented, with robust analytical methods available for its detection and quantification. While

its role as a prodrug for lansoprazole sulfone is established, a significant gap exists in the

literature regarding its specific pharmacokinetic and pharmacodynamic profile. Further research

is warranted to fully elucidate the biological activity and in vivo behavior of Lansoprazole N-
oxide to build a more complete understanding of the overall pharmacology of lansoprazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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